N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C16H13N3O4S/c1-23-12-8-11(19(21)22)9-13-15(12)18-16(24-13)17-14(20)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,17,18,20)
• InChI Key: PXOXXWJUQVIOAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C16H13N3O4S
• Molecular Weight: 343.4 g/mol

Description

N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-phenylacetamide, also known as MNBA, is a chemical compound that has gained attention in scientific research due to its unique properties. MNBA is a fluorescent molecule that can be used as a probe for various biological and chemical processes. In

Scientific Research Applications

Benzothiazoles in Medicinal Chemistry

Benzothiazole derivatives are recognized for their diverse pharmacological properties, making them a focal point in drug discovery and development. These compounds exhibit a broad spectrum of biological activities, including antiviral, antimicrobial, anticancer, anti-inflammatory, and antidiabetic effects. Their structural diversity allows for significant versatility in medicinal chemistry, enabling the design of targeted therapies for numerous diseases.

One of the key areas of interest is the development of benzothiazole derivatives as anticancer agents. Studies have shown that certain benzothiazole compounds possess potent antitumor properties, with mechanisms of action including DNA binding, inhibition of tumor cell proliferation, and induction of apoptosis in cancer cells. The exploration of benzothiazoles in cancer research highlights their potential as novel chemotherapeutic agents, offering alternatives to existing treatments and contributing to the advancement of cancer therapy (M. Bhat & S. L. Belagali, 2020; A. Kamal et al., 2015).